![molecular formula C11H12BrNO2 B2645605 2-(4-bromophenoxy)-N-prop-2-enylacetamide CAS No. 304887-53-4](/img/structure/B2645605.png)
2-(4-bromophenoxy)-N-prop-2-enylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Metabolic Pathways and Toxicity
The metabolic pathways and potential toxicity of related compounds have been extensively studied. For example, 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) has been analyzed for its metabolism and toxic effects in various species including humans. These studies provide insights into the oxidative deamination and demethylation processes involved in the metabolism of such compounds. Interestingly, significant inter-individual and interspecies differences in metabolism and susceptibility to toxic effects were observed, indicating the complexity and variability in the biotransformation of these compounds (Carmo et al., 2005).
Chemical Structure and Activity Relationship
The design, synthesis, and testing of derivatives of 2-(aryloxy)-2-methylpropionic acids, which are structurally related to the compound of interest, have shown that these derivatives can significantly affect the oxygen affinity of human hemoglobin A. This finding highlights the potential of these compounds in clinical or biological areas that require a reversal of depleted oxygen supply, like ischemia, stroke, tumor radiotherapy, blood storage, and blood substitutes. The study provides a comprehensive understanding of the structure-activity relationships of these compounds (Randad et al., 1991).
Environmental Interactions and Fate
Bromophenols, closely related to the compound , have been identified as typical halogenated disinfection byproducts in aquatic environments. Research has delved into the transformation of these compounds during processes like chlorination, shedding light on their environmental fate and the mechanisms involved in their transformations. Such insights are crucial for understanding the environmental impact and behavior of related compounds (Xiang et al., 2020).
properties
IUPAC Name |
2-(4-bromophenoxy)-N-prop-2-enylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO2/c1-2-7-13-11(14)8-15-10-5-3-9(12)4-6-10/h2-6H,1,7-8H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYGFTEFKIAKGQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)COC1=CC=C(C=C1)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-bromophenoxy)-N-prop-2-enylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.